Cas no 2248466-27-3 (1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea)

• Product Name: 1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea
• CAS No: 2248466-27-3
• MF: C₁₇H₂₄N₄O₄
• MW: 348.396863937378
• CID: 6132315
• PubChem ID: 138050039
• Update Time: 2025-10-28

1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• Z3215926843
• 3-{[(3S,5R)-3-(hydroxymethyl)-5-methylmorpholin-3-yl]methyl}-1-[4-(2-oxoazetidin-1-yl)phenyl]urea
• EN300-26587334
• 2248466-27-3
• 1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea

• Inchi： 1S/C17H24N4O4/c1-12-8-25-11-17(10-22,20-12)9-18-16(24)19-13-2-4-14(5-3-13)21-7-6-15(21)23/h2-5,12,20,22H,6-11H2,1H3,(H2,18,19,24)/t12-,17+/m1/s1
• InChI Key： XQQZQFZFLXZUGO-PXAZEXFGSA-N
• SMILES： O1C[C@@H](C)N[C@](CO)(CNC(NC2C=CC(=CC=2)N2C(CC2)=O)=O)C1

Computed Properties

• Exact Mass: 348.17975526g/mol
• Monoisotopic Mass: 348.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 103Ų

Additional information on 1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea

1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea

1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea is a complex organic compound with the CAS number 2248466-27-3. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a morpholine ring substituted with a hydroxymethyl group and a methyl group, as well as a phenyl group attached to a 2-oxoazetidine ring. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly in the development of antiviral agents and anti-inflammatory drugs. The presence of the hydroxymethyl group in the morpholine ring introduces hydrophilic properties, which may enhance the compound's solubility and bioavailability. Additionally, the methyl group at the 5-position of the morpholine ring could play a role in stabilizing the molecule's conformation, potentially influencing its interaction with biological targets.

The phenyl group attached to the urea moiety is further substituted with a 2-oxoazetidine ring, which is a four-membered lactam. This structure is reminiscent of beta-lactam antibiotics, suggesting that this compound may exhibit similar or related biological activities. The beta-lactam ring is known for its ability to inhibit bacterial cell wall synthesis, but in this case, the compound's activity may extend beyond antimicrobial effects. Recent research has explored the potential of such structures in modulating enzyme activity, particularly in the context of cancer therapy and neurodegenerative diseases.

From a synthetic perspective, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The stereochemistry at the 3S and 5R positions of the morpholine ring is critical for determining the compound's pharmacokinetic properties and biological activity. Stereoisomerism often plays a significant role in drug design, as it can influence both efficacy and toxicity.

In terms of pharmacology, this compound has shown promise in preclinical studies as a potential inhibitor of certain kinases involved in cellular signaling pathways. Kinase inhibitors are valuable tools in oncology, as they can block key enzymes responsible for tumor growth and metastasis. The urea moiety, which is known for its ability to form hydrogen bonds with protein targets, may contribute to the compound's binding affinity and selectivity.

Moreover, recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its potential biological targets with high precision. Molecular docking studies have revealed that the compound may bind effectively to specific pockets on target proteins, suggesting that it could be developed into a lead compound for further optimization.

Despite its promising properties, further research is required to fully understand this compound's mechanism of action and safety profile. Toxicological studies are essential to evaluate its potential side effects and determine whether it can be advanced into clinical trials. Additionally, exploring its metabolic pathways will provide insights into its pharmacokinetics and bioavailability.

In conclusion, 1-[[(3S,5R)-3-(Hydroxymethyl)-5-methylmorpholin-3-yl]methyl]-3-[4-(2-oxoazetidin-1-yl)phenyl]urea (CAS No: 2248466-27-3) represents an intriguing candidate for drug development. Its unique structure combines features that may confer both therapeutic potential and challenges for further investigation. As research continues to uncover its full spectrum of activities, this compound holds promise for contributing to advancements in medicinal chemistry and personalized medicine.